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Compound of Interest

Compound Name: 4-Pyridineacetamide

CAS No.: 39640-62-5

Cat. No.: B1267898

Get Quote

Subject: 4-Pyridineacetamide Correct CAS Registry Number: 39640-62-5 Synonyms: 2-

(Pyridin-4-yl)acetamide; 4-Pyridylacetamide; Pyridine-4-acetic acid amide.[1][2][3][4]

CRITICAL SAFETY & IDENTITY ALERT
Discrepancy Notice: The CAS number 6575-13-9 provided in the topic request is historically

and chemically associated with 2,6-Dimethylbenzonitrile (also known as 2-cyano-m-xylene), a

completely distinct aromatic nitrile.[1]

Target Molecule: 4-Pyridineacetamide (Amide derivative of pyridine).[1][4][5][6][7][8]

Erroneous CAS: 6575-13-9 (Refers to a Nitrile).[1]

Action: This guide focuses exclusively on 4-Pyridineacetamide (CAS 39640-62-5).[1][3][5]

Researchers must verify the CAS number with suppliers to prevent the accidental

procurement of toxic nitriles when seeking this amide intermediate.

Part 2: Chemical Identity & Physicochemical Profile
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4-Pyridineacetamide is a bifunctional scaffold featuring a pyridine ring (a basic, electron-

deficient heterocycle) linked to a neutral acetamide group.[1] It serves as a critical "linker"

molecule in coordination chemistry and a pharmacophore in medicinal chemistry, particularly

for kinase inhibitors and metal-organic frameworks (MOFs).

Property Data

CAS Number 39640-62-5

Molecular Formula C₇H₈N₂O

Molecular Weight 136.15 g/mol

Structure Pyridine-4-CH₂-CONH₂

Appearance White to off-white crystalline powder

Melting Point 141.5 – 147.5 °C

Solubility
Soluble in water, DMSO, methanol; sparingly

soluble in non-polar solvents.[1]

pKa (Pyridine N) ~5.3 (Estimated; pyridine nitrogen is basic)

Part 3: Synthetic Methodologies
The synthesis of 4-Pyridineacetamide generally proceeds through the modification of the C4-

position substituent.[1] The most robust industrial and laboratory scale method involves the

amidation of 4-pyridineacetic acid esters.[1]

Method A: Amidation of Ethyl 4-Pyridylacetate (Primary
Route)
This method is preferred for its high yield and avoidance of harsh hydrolysis conditions that

might degrade the pyridine ring.

Precursor: Ethyl 4-pyridylacetate (CAS 54401-85-3).[1][2]

Reagent: Aqueous Ammonia (28-30%) or Methanolic Ammonia.
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Mechanism: Nucleophilic acyl substitution (Aminolysis).

Protocol:

Dissolve Ethyl 4-pyridylacetate (1.0 eq) in methanol (5 volumes).

Cool the solution to 0-5 °C.

Slowly add concentrated aqueous ammonia (5.0 eq) or 7N NH₃ in methanol.

Stir at room temperature for 12–24 hours. Monitor by TLC (DCM:MeOH 9:1) for the

disappearance of the ester.

Concentrate the solvent under reduced pressure.

Recrystallize the crude solid from ethanol/ether or water to yield pure 4-Pyridineacetamide.

[1]

Method B: Hydrolysis of 4-Pyridineacetonitrile
Alternatively, the compound can be synthesized from 4-pyridineacetonitrile (CAS 13121-99-8)

via controlled partial hydrolysis.[1] This method requires careful pH control to prevent

conversion to the carboxylic acid.

Synthesis Pathway Diagram

4-Picoline 4-Pyridylmethyllithium
(Intermediate)

LDA, THF, -78°C Ethyl 4-pyridylacetate
(CAS 54401-85-3)

1. Diethyl carbonate
2. H3O+

4-Pyridineacetamide
(CAS 39640-62-5)

NH3 (aq/MeOH)
Aminolysis

4-Pyridineacetonitrile
(CAS 13121-99-8)

H2SO4 (conc), H2O
Partial Hydrolysis

Click to download full resolution via product page

Caption: Synthetic routes to 4-Pyridineacetamide. The aminolysis of the ester (blue arrow) is

the standard laboratory pathway.[1]
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Part 4: Applications in Drug Discovery & Material
Science
Coordination Chemistry & Supramolecular Assemblies
4-Pyridineacetamide is a unique ligand because it possesses two distinct binding sites:

Pyridine Nitrogen: A soft donor for transition metals (Re, W, Pt).

Amide Oxygen/Nitrogen: Capable of hydrogen bonding, driving crystal packing.

Research has demonstrated its utility in synthesizing Octahedral Cluster Complexes (e.g.,

Tungsten-Sulfide clusters

).[1][7][8] The amide tail allows these clusters to form 3D hydrogen-bonded networks, which are
investigated for luminescent properties and electronic materials.[1]

Medicinal Chemistry Scaffolds
In drug development, the 4-pyridineacetamide moiety acts as a bioisostere for other aromatic

amides.[1]

Linker Utility: The methylene spacer (-CH₂-) between the pyridine and the carbonyl group

interrupts conjugation, altering the electronic influence of the pyridine ring on the amide

compared to isonicotinamide.[1]

Kinase Inhibition: Derivatives of pyridine acetamides are explored as Type II kinase

inhibitors, where the pyridine ring interacts with the hinge region or solvent front of the ATP-

binding pocket.

Cephalosporin Synthesis: It has been utilized as a side-chain precursor in the modification of

cephalosporin antibiotics (e.g., Cefapirin-type analogs) to modulate gram-negative bacterial

penetration.[1]

Part 5: Analytical Characterization
To validate the synthesis of CAS 39640-62-5, the following spectral signatures must be

confirmed:
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¹H NMR (DMSO-d₆, 400 MHz):

δ 8.45 - 8.50 ppm (d, 2H): Pyridine α-protons (adjacent to Nitrogen).[1]

δ 7.25 - 7.30 ppm (d, 2H): Pyridine β-protons.[1]

δ 7.50 & 6.90 ppm (br s, 2H): Amide -NH₂ protons (exchangeable with D₂O).[1]

δ 3.45 ppm (s, 2H): Methylene (-CH₂-) protons linking the ring and carbonyl.[1]

IR Spectroscopy (ATR):

1650–1690 cm⁻¹: Strong Amide I band (C=O stretch).

3100–3400 cm⁻¹: Amide N-H stretching (doublet for primary amide).

Part 6: Safety & Handling (SDS Summary)
While less toxic than its nitrile counterpart (CAS 6575-13-9), 4-Pyridineacetamide is an

irritant.[1]

GHS Classification:

Skin Irritation (Category 2)[1]

Eye Irritation (Category 2A)[1]

STOT-SE (Respiratory Irritation)[1]

Handling: Use local exhaust ventilation. Avoid inhalation of dust.

Storage: Store under inert atmosphere (nitrogen) if possible, as pyridine derivatives can be

hygroscopic. Keep away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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